molecular formula C12H10ClNOS B1633367 4-chloro-N-(thiophen-2-ylmethyl)benzamide

4-chloro-N-(thiophen-2-ylmethyl)benzamide

Cat. No.: B1633367
M. Wt: 251.73 g/mol
InChI Key: OPXTXCLTXQNTQH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-chloro-N-(thiophen-2-ylmethyl)benzamide is a useful research compound. Its molecular formula is C12H10ClNOS and its molecular weight is 251.73 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H10ClNOS

Molecular Weight

251.73 g/mol

IUPAC Name

4-chloro-N-(thiophen-2-ylmethyl)benzamide

InChI

InChI=1S/C12H10ClNOS/c13-10-5-3-9(4-6-10)12(15)14-8-11-2-1-7-16-11/h1-7H,8H2,(H,14,15)

InChI Key

OPXTXCLTXQNTQH-UHFFFAOYSA-N

SMILES

C1=CSC(=C1)CNC(=O)C2=CC=C(C=C2)Cl

Canonical SMILES

C1=CSC(=C1)CNC(=O)C2=CC=C(C=C2)Cl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

A solution of 4-chlorobenzoyl chloride (0.114 mol) in 50 ml dry CH2Cl2 is added over 30 min to a stirred solution of 2-aminomethylthiophene (0.137 mol) and iPr2NEt (0.25 mol) in CH2Cl2 (200 ml) at 0° C. A white solid is formed and the reaction is allowed to warm to room temperature over 1 h. The mixture is diluted with 200 ml of CH2Cl2, washed twice with HCl aq. (0.1N) and dried over MgSO4. Evaporation of the solvents afforded 28 g (98%) of the title benzamide as a white solid: mp 153-54° C., 1H NMR (CDCl3) δ7.9 (d, J=8.67 Hz, 2H), 7.58 (d, J=8.67 Hz, 2H), 7.44 (dd, J=3.77, 1.13 Hz, 1H), 7.22 (d, J=5.27 Hz, 1H), 7.16 (dd, J=3.39, 5.27 Hz, 1H), 6.62 (br d, 1H), 4.98 (d, J=5.65 Hz, 2H).
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0.114 mol
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0.137 mol
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0.25 mol
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50 mL
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200 mL
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200 mL
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Yield
98%

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